Cas no 6245-57-4 (4-Methoxy-2-methylbenzoic acid)
6245-57-4 structure
Product Name:4-Methoxy-2-methylbenzoic acid
CAS No:6245-57-4
MF:C9H10O3
MW:166.173902988434
MDL:MFCD00020291
CID:826375
PubChem ID:24874464
Update Time:2024-12-09
4-Methoxy-2-methylbenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Methyl-4-methoxybenzoic acid
- 4-Methoxy-2-methylbenzoic Acid
- Benzoic acid, 4-methoxy-2-methyl-
- 2-Methyl-4-methoxybenzoesaeure
- 2-Methyl-p-anisic acid
- 4-Methoxy-2-methyl-benzoesaeure
- 4-Methoxy-o-toluic Acid
- 4-methoxy-2-methyl-benzoic acid
- MSVRGYOYISBGTH-UHFFFAOYSA-N
- KSC495K2D
- 4-methoxy-2-methyl benzoic acid
- 2-methyl-4-methoxy-benzoic acid
- 2-methyl-4-(methyloxy)benzoic acid
- STL169175
- SBB052683
- CL8052
- 4-Methoxy-2-methylbenzoic acid, 97%
- EN300-91280
- BS-3902
- A833781
- SY050756
- AM83996
- CHEMBL4451844
- CS-W007937
- AE-562/40229826
- 4-methoxy-2-methylbenzoic acid;2-methyl-4-methoxybenzoicacid;4-Methoxy-2-methylbenzoic acid
- SCHEMBL634335
- DTXSID50344481
- A8633
- MFCD00020291
- AKOS000109237
- J-515631
- BB 0245748
- M2780
- Z285150300
- FT-0651156
- 6245-57-4
- 4-Methoxy-2-MethylbenzoicAcid
- DB-011437
- DTXCID60295556
- 4-Methoxy-2-methylbenzoic acid
-
- MDL: MFCD00020291
- Inchi: 1S/C9H10O3/c1-6-5-7(12-2)3-4-8(6)9(10)11/h3-5H,1-2H3,(H,10,11)
- InChI Key: MSVRGYOYISBGTH-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC(C(=O)O)=C(C)C=1
Computed Properties
- Exact Mass: 166.06300
- Monoisotopic Mass: 166.063
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 167
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.8
- Topological Polar Surface Area: 46.5
Experimental Properties
- Color/Form: White crystalline powder sheet
- Density: 1.168
- Melting Point: 178.0 to 182.0 deg-C
- Boiling Point: 294.3°C at 760 mmHg
- Flash Point: 118.6°C
- Refractive Index: 1.54
- PSA: 46.53000
- LogP: 1.70180
- Solubility: Not determined
4-Methoxy-2-methylbenzoic acid Security Information
-
Symbol:
- Prompt:warning
- Signal Word:Warning
- Hazard Statement: H315-H319
- Warning Statement: P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 36/37/38
- Safety Instruction: 26-37
- HazardClass:IRRITANT
- Storage Condition:Sealed in dry,Room Temperature
4-Methoxy-2-methylbenzoic acid Customs Data
- HS CODE:2918990090
- Customs Data:
China Customs Code:
2918990090Overview:
2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
4-Methoxy-2-methylbenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010004050-250mg |
4-Methoxy-2-methylbenzoic acid |
6245-57-4 | 97% | 250mg |
$489.60 | 2023-09-01 | |
| Alichem | A010004050-500mg |
4-Methoxy-2-methylbenzoic acid |
6245-57-4 | 97% | 500mg |
$806.85 | 2023-09-01 | |
| Alichem | A010004050-1g |
4-Methoxy-2-methylbenzoic acid |
6245-57-4 | 97% | 1g |
$1490.00 | 2023-09-01 | |
| Chemenu | CM157937-25g |
4-Methoxy-2-methylbenzoic acid |
6245-57-4 | 95+% | 25g |
$153 | 2021-06-17 | |
| Chemenu | CM157937-100g |
4-Methoxy-2-methylbenzoic acid |
6245-57-4 | 95+% | 100g |
$421 | 2021-06-17 | |
| Chemenu | CM157937-500g |
4-Methoxy-2-methylbenzoic acid |
6245-57-4 | 95+% | 500g |
$1262 | 2021-06-17 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | W137647-25g |
4-Methoxy-2-methylbenzoic acid |
6245-57-4 | 97% | 25g |
¥552.90 | 2023-08-31 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | W137647-5g |
4-Methoxy-2-methylbenzoic acid |
6245-57-4 | 97% | 5g |
¥123.90 | 2023-08-31 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | W137647-1g |
4-Methoxy-2-methylbenzoic acid |
6245-57-4 | 97% | 1g |
¥32.90 | 2023-08-31 | |
| TRC | M329840-100mg |
4-Methoxy-2-methylbenzoic acid |
6245-57-4 | 100mg |
$64.00 | 2023-05-17 |
4-Methoxy-2-methylbenzoic acid Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:6245-57-4)4-Methoxy-2-methylbenzoic acid
Order Number:A8633
Stock Status:in Stock
Quantity:500g/100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 08:40
Price ($):1084.0/266.0
Email:sales@amadischem.com
4-Methoxy-2-methylbenzoic acid Related Literature
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:6245-57-4)4-Methoxy-2-methylbenzoic acid
Purity:99%/99%
Quantity:500g/100g
Price ($):1084.0/266.0